Cas no 203506-43-8 (1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester)

1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester structure
203506-43-8 structure
Product Name:1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester
CAS No:203506-43-8
MF:C14H19NO4
MW:265.30496430397
CID:241219
PubChem ID:21889410
Update Time:2025-04-19

1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester
    • dipropan-2-yl 2-aminobenzene-1,4-dicarboxylate
    • 1,4-Benzenedicarboxylicacid,2-amino-,bis(1-methylethyl) ester (9CI)
    • 2-Aminoterephathalic acid,diisopropyl ester
    • DIISOPROPYL 2-AMINOTEREPHTHALATE
    • X4401
    • SCHEMBL5374011
    • DTXSID40619498
    • 203506-43-8
    • Inchi: 1S/C14H19NO4/c1-8(2)18-13(16)10-5-6-11(12(15)7-10)14(17)19-9(3)4/h5-9H,15H2,1-4H3
    • InChI Key: XDRMOUCLSFHCMT-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(C(=O)OC(C)C)=CC=1N)=O)C(C)C

Computed Properties

  • Exact Mass: 265.13100
  • Monoisotopic Mass: 265.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.62000
  • LogP: 2.98040
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